2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid
Description
2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid is a fluorinated organic compound characterized by a propanoic acid backbone substituted with a ketone group (2-oxo) at the α-carbon and a 2,4,5-trifluorophenyl moiety at the β-carbon. Its molecular formula is C₉H₅F₃O₃, with a molecular weight of approximately 218.13 g/mol (calculated based on structural data).
- Ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate (CAS: Not specified; synonyms listed in ) .
- Fmoc-protected 2-amino-3-(2,4,5-trifluorophenyl)propanoic acid (CAS: 959579-81-8), used in peptide synthesis .
The compound is likely utilized as a synthetic intermediate in pharmaceuticals, analogous to L-2,4,5-trifluorophenylalanine (CAS: 749847-57-2), a fluorinated amino acid precursor .
Properties
Molecular Formula |
C9H5F3O3 |
|---|---|
Molecular Weight |
218.13 g/mol |
IUPAC Name |
2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid |
InChI |
InChI=1S/C9H5F3O3/c10-5-3-7(12)6(11)1-4(5)2-8(13)9(14)15/h1,3H,2H2,(H,14,15) |
InChI Key |
YPLNJKFGXHRTQQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)F)CC(=O)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid can be achieved through several methods. One common approach involves the reaction of 2,4,5-trifluorobenzaldehyde with ethyl acetoacetate in the presence of a base, followed by acid hydrolysis to yield the desired product. The reaction conditions typically include:
Base: Sodium ethoxide or potassium carbonate
Solvent: Ethanol or methanol
Temperature: Room temperature to reflux
Industrial Production Methods
Industrial production of 2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid may involve large-scale batch or continuous processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Optimization of reaction conditions, including temperature, pressure, and catalyst selection, is crucial for efficient production.
Chemical Reactions Analysis
Types of Reactions
2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid undergoes various chemical reactions, including:
Oxidation: Conversion to carboxylic acids or other oxidized derivatives
Reduction: Formation of alcohols or other reduced products
Substitution: Introduction of different functional groups at specific positions
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide
Reducing Agents: Sodium borohydride, lithium aluminum hydride
Substitution Reagents: Halogens, nucleophiles
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.
Scientific Research Applications
2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules
Biology: Investigated for its potential biological activity and interactions with biomolecules
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer effects
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid involves its interaction with specific molecular targets and pathways. The trifluorophenyl group enhances its reactivity and binding affinity, allowing it to modulate various biological processes. Detailed studies are required to elucidate the exact pathways and targets involved.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 2-oxo-3-(2,4,5-trifluorophenyl)propanoic acid with structurally related fluorinated phenylpropanoic/acrylic acids, emphasizing differences in fluorine substitution, functional groups, and physicochemical properties.
Key Findings:
Compounds with 3,4,5-trifluorophenyl groups (e.g., CAS 243666-12-8) exhibit higher symmetry, which may improve crystallinity but reduce reactivity in certain reactions .
Functional Group Impact: The α-keto group in the target compound increases electrophilicity, making it reactive toward nucleophiles (e.g., in condensation reactions). This contrasts with propanoic/acetic acid analogs lacking the ketone . Ester derivatives (e.g., ethyl ester) are more lipophilic, facilitating membrane penetration in biological systems .
Biological Activity
2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid is a compound of significant interest in medicinal chemistry and biological research due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by empirical data.
Chemical Structure and Properties
The molecular structure of 2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid features a keto group and a trifluorophenyl substituent, which contribute to its unique chemical reactivity and biological activity. The trifluoromethyl group enhances lipophilicity and can influence the compound's interaction with biological targets.
The biological activity of 2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid primarily involves:
- Enzyme Inhibition : The compound has been investigated for its ability to inhibit specific enzymes, which can lead to therapeutic effects in various diseases.
- Receptor Modulation : It may interact with receptors involved in cellular signaling pathways, influencing physiological responses.
The trifluorophenyl group is particularly noted for enhancing binding affinity to target proteins due to its electron-withdrawing nature, which stabilizes interactions with active sites.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of 2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid. It has shown effectiveness against various bacterial strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 5.64 - 77.38 µM |
| Escherichia coli | 2.33 - 156.47 µM |
| Bacillus subtilis | 4.69 - 22.9 µM |
These findings suggest that the compound possesses moderate to good antimicrobial activity against both Gram-positive and Gram-negative bacteria .
Enzyme Inhibition Studies
In vitro studies have demonstrated that 2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid can inhibit key enzymes involved in metabolic pathways. For instance:
- Dipeptidyl Peptidase IV (DPP-IV) : The compound has been explored as a potential DPP-IV inhibitor, which is significant for managing type 2 diabetes mellitus by prolonging the action of incretin hormones .
Case Studies
- Biocatalytic Transformations : A study focused on biocatalytic routes involving 2-Oxo-3-(2,4,5-trifluorophenyl)propanoic acid demonstrated its utility in synthesizing D-amino acids through engineered enzyme systems. This approach showcased the compound's versatility in synthetic biology applications .
- Antibacterial Efficacy : Another investigation assessed the antibacterial properties of various derivatives of the compound against multiple pathogens. The results indicated that modifications to the phenyl ring could enhance or diminish activity, providing insights into structure-activity relationships (SAR) that are crucial for drug design .
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